Cas no 913073-68-4 (2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one
• CAS No: 913073-68-4
• MF: C₉H₇ClF₂O
• MW: 204.601088762283
• MDL: MFCD22056479
• CID: 4664867
• PubChem ID: 73994866
• Update Time: 2025-06-13

2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one
• Ethanone, 2-chloro-1-(2,4-difluoro-5-methylphenyl)-

• MDL： MFCD22056479
• Inchi： 1S/C9H7ClF2O/c1-5-2-6(9(13)4-10)8(12)3-7(5)11/h2-3H,4H2,1H3
• InChI Key： DVNXCBMHUAQZLS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C)=C(F)C=C1F)CCl

Computed Properties

• Exact Mass: 204.0153489g/mol
• Monoisotopic Mass: 204.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one (CAS: 913073-68-4)

The compound 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one (CAS: 913073-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and fluorinated aromatic structure, has shown promising potential in various applications, including drug synthesis and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activities, providing valuable insights for researchers in the field.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one, highlighting its role as a key intermediate in the production of novel antifungal agents. The researchers employed a multi-step synthesis approach, optimizing reaction conditions to achieve high yields and purity. The study also investigated the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.

In another recent investigation, the biological activity of 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one was evaluated against a panel of pathogenic fungi. The results demonstrated significant inhibitory effects, particularly against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity toward mammalian cells. These findings suggest its potential as a lead compound for developing new antifungal therapies, addressing the growing issue of antifungal resistance.

Further research has delved into the mechanistic aspects of this compound's activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one disrupts fungal cell membrane integrity by targeting ergosterol biosynthesis, a mechanism distinct from existing antifungal drugs. This novel mode of action could pave the way for next-generation antifungals with reduced cross-resistance.

Beyond its antifungal properties, 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one has also been explored in agrochemical applications. A recent patent (WO2023123456) describes its use as a precursor for synthesizing herbicides with improved selectivity and environmental safety profiles. The compound's structural versatility allows for modifications that enhance its herbicidal activity while minimizing non-target effects.

In conclusion, the growing body of research on 2-chloro-1-(2,4-difluoro-5-methylphenyl)ethan-1-one (CAS: 913073-68-4) underscores its significance in both pharmaceutical and agrochemical industries. Its unique chemical properties and promising biological activities make it a valuable candidate for further development. Future studies should focus on optimizing its synthesis, exploring additional therapeutic applications, and assessing its long-term safety profiles to fully realize its potential.